Cas no 6748-84-1 (a-D-Mannopyranoside, methyl4,6-O-(phenylmethylene)-, diacetate (9CI))

• Product Name: a-D-Mannopyranoside, methyl4,6-O-(phenylmethylene)-, diacetate (9CI)
• CAS No: 6748-84-1
• MF: C₁₈H₂₂O₈
• MW: 366.362486362457
• CID: 510820
• PubChem ID: 92132321
• Update Time: 2025-04-19

a-D-Mannopyranoside, methyl4,6-O-(phenylmethylene)-, diacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Mannopyranoside, methyl4,6-O-(phenylmethylene)-, diacetate (9CI)
• METHYL-4,6-DI-O-BENZYLIDENE-2,3-DI-O-ACETYL-Α-D-MANNOPYRANOSIDE
• Mannopyranoside,methyl 4,6-O-benzylidene-, diacetate, a-D- (8CI)
• NSC281902
• Pyrano[3,2-d]-1,3-dioxin, a-D-mannopyranoside deriv.
• W-203492
• METHYL 2,3-DI-O-ACETYL-4,6-O-BENZYLIDENE-A-D-MANNOPYRANOSIDE
• 6748-84-1

• Inchi： 1S/C18H22O8/c1-10(19)23-15-14-13(25-18(21-3)16(15)24-11(2)20)9-22-17(26-14)12-7-5-4-6-8-12/h4-8,13-18H,9H2,1-3H3/t13-,14-,15+,16+,17?,18+/m1/s1
• InChI Key： QOKXXIQSHLLVPF-FLADZYRGSA-N
• SMILES： O1[C@@H]([C@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)OC(C)=O)OC(C)=O)OC

Computed Properties

• Exact Mass: 366.13146766g/mol
• Monoisotopic Mass: 366.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.5Ų